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Compound of Interest

Compound Name: 1,2-Diiodotetrafluoroethane

Cat. No.: B1220659 Get Quote

An In-depth Technical Guide to 1,2-Diiodotetrafluoroethane: Properties, Applications, and

Experimental Considerations

Introduction
1,2-Diiodotetrafluoroethane (C₂F₄I₂) is a halogenated alkane that serves as a crucial

intermediate in the synthesis of a variety of fluorine-containing compounds.[1][2] Its unique

chemical structure, featuring a carbon-carbon bond flanked by four highly electronegative

fluorine atoms and two relatively labile iodine atoms, imparts specific reactivity that is highly

valued in organofluorine chemistry. This guide provides a comprehensive overview of the

physical, chemical, and safety properties of 1,2-diiodotetrafluoroethane, tailored for

researchers, scientists, and professionals in drug development and material science.

Compound Identification and Nomenclature
Precise identification is paramount in scientific research. 1,2-Diiodotetrafluoroethane is

known by several names and is cataloged under various chemical registry systems.
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Identifier Value

IUPAC Name 1,1,2,2-tetrafluoro-1,2-diiodoethane[3]

Common Synonyms
1,2-Diiodoperfluoroethane, Tetrafluoro-1,2-

diiodoethane[3]

CAS Number 354-65-4[3][4]

Molecular Formula C₂F₄I₂[3][4]

Molecular Weight 353.82 g/mol [3][5]

InChI Key NZXVPCQHQVWOFD-UHFFFAOYSA-N[2]

SMILES FC(F)(I)C(F)(F)I[2][5]

EC Number 206-567-2[3]

Physical and Chemical Properties
The physical state and thermodynamic properties of a compound dictate its handling, storage,

and reaction conditions. 1,2-Diiodotetrafluoroethane is a liquid under standard conditions.[3]

Physical Properties
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Property Value Source

Appearance
Colorless to purple, red,

brown, or green liquid
[2]

Physical State Liquid [6]

Density 2.629 g/cm³ [6][7]

Boiling Point 111.0 ± 8.0 °C at 760 mmHg [8]

Melting Point -21 °C [8]

Refractive Index 1.4920-1.4980 @ 20 °C [2]

Vapor Pressure 27.3 ± 0.2 mmHg at 25°C [8]

LogP (Octanol/Water) 3.042 - 4.37 [5][8]

Solubility
Insoluble in water; soluble in

other solvents.[5][7]

Chemical Properties and Reactivity
Thermal Stability: The compound can undergo thermal decomposition. During a fire, irritating

and highly toxic gases may be generated, including carbon monoxide, carbon dioxide,

hydrogen fluoride gas, and hydrogen iodide.[8]

Light Sensitivity: 1,2-Diiodotetrafluoroethane is light-sensitive and should be stored

accordingly to prevent degradation.[2][8]

Incompatibilities: It is incompatible with strong oxidizing agents.[2][8]

Reactivity: The carbon-iodine bonds are the most reactive sites in the molecule. This allows

1,2-diiodotetrafluoroethane to serve as a precursor in telomerization reactions, particularly

with tetrafluoroethylene (TFE), to produce α,ω-diiodoperfluoroalkanes.[9] These longer-chain

diiodo compounds are valuable in the synthesis of fluoropolymers and fluoroelastomers.[9]

Synthesis Intermediate: It is primarily used as an intermediate in organic chemical synthesis.

[2] For instance, it can be synthesized from the pyrolysis gas of waste
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polytetrafluoroethylene (PTFE), which yields tetrafluoroethylene, followed by a reaction with

iodine.[1]

Spectroscopic Data
Characterization of 1,2-diiodotetrafluoroethane is supported by various spectroscopic

techniques. Mass spectrometry data shows a molecular ion peak at m/z 354.[10] The NIST

Chemistry WebBook provides access to gas phase thermochemistry, phase change data, and

gas chromatography information.[4][11] ¹⁹F NMR spectral data is also available for this

compound.[3]

Synthesis and Applications
Synthesis Overview
A notable synthesis method involves recycling waste polytetrafluoroethylene (PTFE).[1] PTFE

is pyrolyzed under vacuum at 500–550 °C to yield tetrafluoroethylene (TFE) gas.[1] This TFE

gas, without further separation, is then reacted with iodine at 150–160 °C and 12 atm to

produce 1,2-diiodotetrafluoroethane with high conversion of iodine (up to 98%).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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